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Compound of Interest

Compound Name: 15:0-18:1-15:0 TG-d5

Cat. No.: B11940293 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a detailed protocol for the accurate quantification of triglycerides (TGs) in

tissue samples using a stable isotope-labeled internal standard and Liquid Chromatography-

Mass Spectrometry (LC-MS).

Introduction
Triglycerides are the primary form of energy storage in animals and play a crucial role in

metabolism.[1][2] The accurate quantification of TG levels in specific tissues is vital for

research in metabolic diseases such as obesity, diabetes, and cardiovascular disease.[1][3]

Analyzing TGs in tissues presents challenges due to the complexity of the biological matrix and

potential for sample loss during extraction.[4][5]

The use of an internal standard (IS) is a cornerstone technique for achieving reliable and

reproducible quantitative data in lipid analysis.[4][6] An internal standard is a compound of

known concentration added to a sample at the beginning of the workflow.[4] It experiences the

same analytical variations as the analyte of interest, including sample loss during extraction

and matrix effects during analysis.[4] By measuring the ratio of the analyte's response to the

internal standard's response, these variations can be effectively normalized, leading to

improved precision and accuracy.[4] Stable isotope-labeled standards are considered the ideal

choice as they share nearly identical chemical and physical properties with the analyte.[7]
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This document outlines a robust protocol for the quantification of a specific triglyceride, Glyceryl

trioleate (TG 18:1/18:1/18:1), in tissue homogenates using Glyceryl trioleate-d5 as an internal

standard, followed by analysis with LC-MS/MS.

Experimental Workflow
The overall experimental workflow involves tissue homogenization, the addition of an internal

standard, lipid extraction, analysis by LC-MS/MS, and data processing for quantification.
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Sample Preparation

Lipid Extraction (Folch Method)

Analysis & Quantification

1. Weigh Frozen Tissue Sample (~50 mg)

2. Homogenize Tissue
(e.g., Bead Beating in PBS)

3. Protein Quantification
(e.g., Bradford Assay)

4. Spike with Internal Standard
(e.g., Triolein-d5)

5. Add Chloroform:Methanol (2:1)

6. Vortex and Incubate

7. Add Salt Solution (e.g., 0.9% NaCl)
to Induce Phase Separation

8. Collect Lower Organic Phase

9. Dry Down Under Nitrogen

10. Reconstitute in Mobile Phase

11. LC-MS/MS Analysis

12. Generate Calibration Curve

13. Quantify Sample TGs

14. Final Result
(nmol TG / mg protein)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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